(1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol

Specification

• CAS No.: 1344936-21-5
• Molecular Formula: C9H11FO2
• Molecular Weight: 170.18 g/mol
• IUPAC Name: (1R)-1-(4-fluoro-2-methoxyphenyl)ethanol
• Standard InChI: InChI=1S/C9H11FO2/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-6,11H,1-2H3/t6-/m1/s1
• Standard InChI Key: AQZVUWCKRCLTJL-ZCFIWIBFSA-N
• Isomeric SMILES: C[C@H](C1=C(C=C(C=C1)F)OC)O
• SMILES: CC(C1=C(C=C(C=C1)F)OC)O
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)OC)O

Introduction

(1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol is a chiral organic compound with a specific stereochemical configuration, which plays a crucial role in its chemical and biological properties. This compound is characterized by the presence of a fluoro group and a methoxy group attached to a phenyl ring, along with an ethan-1-ol moiety. Its CAS number is 1344936-21-5, and it has a molecular weight of 170.18 g/mol.

Synthesis Overview:

• Starting Materials: Precursors such as 4-fluoro-2-methoxybenzaldehyde.

• Reduction Step: Use of reducing agents like sodium borohydride to convert the aldehyde to the corresponding alcohol.

• Chiral Resolution: Ensuring the isolation of the (1R) enantiomer, which is crucial for applications requiring specific stereochemistry.

Biological and Chemical Applications

(1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol is of interest in various fields, including medicinal chemistry and pharmaceutical research. Its unique structure, particularly the presence of fluoro and methoxy groups, may enhance its interactions with biological targets, making it a candidate for further pharmacological evaluation.

Potential Applications:

• Medicinal Chemistry: The compound's chiral nature and functional groups make it suitable for studying interactions with enzymes or receptors.

• Pharmaceutical Research: Its potential as a precursor or intermediate in the synthesis of more complex pharmaceutical compounds.

Safety and Handling

Handling (1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol requires caution due to its potential hazards. It is classified with hazard statements such as H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Precautionary Measures:

• Storage: Store at 4°C.

• Shipping: Requires ice packs to maintain temperature stability.

• Personal Protective Equipment (PPE): Gloves, goggles, and a mask should be worn when handling the compound.

Future Research Directions:

• Biological Activity Studies: Investigating interactions with enzymes or receptors to understand its potential therapeutic applications.

• Synthetic Derivatives: Exploring modifications to enhance its properties or create new compounds with improved biological activity.

Additional Information:

For detailed safety data sheets (SDS) and certificates of analysis, please contact the supplier directly.